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Get Quote

The table below summarizes the core identifying information and development status for Masoprocol based

on the search results.

Property Details

IUPAC Name 4-[4-(3,4-dihydroxyphenyl)-2,3-dimethylbutyl]benzene-1,2-diol [1]

Other Synonyms Nordihydroguaiaretic acid (NDGA); erythro-nordihydroguaiaretic acid [2]

CAS Registry Number 27686-84-6 [2]

Molecular Formula C₁₈H₂₂O₄ [2]

Drug Type Small molecule drug [2]

Highest Phase of
Development

Withdrawn (The search results do not specify the reason or timeline for
withdrawal) [2]

Known Approval Initially approved in the United States on September 4, 1992, for Actinic
Keratosis [2]
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Although Masoprocol's clinical status is "Withdrawn," it remains an active subject of scientific

investigation. A recent 2025 study has proposed a novel anticancer mechanism.

Detailed Experimental Workflow from 2025 Study

The following diagram illustrates the integrated approach used in a recent study to investigate NDGA's role

in inhibiting bladder cancer metastasis [3].
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Discovery & Validation Phase

Therapeutic Targeting Phase

Study Initiation

Bioinformatics Analysis
(Identify elevated ALG3 in BC)

Mechanistic Investigation
(In vitro assays, Transcriptional profiling)

Target Identification
(Immunoprecipitation, Lectin pull-down)

Virtual Screening
(Identify NDGA as ALG3 inhibitor)

Experimental Validation
(Molecular Docking, CETSA, MD Simulation)

In vitro & In vivo Models
(Validate anti-tumor effects)

Conclusions: ALG3 as biomarker &
NDGA as therapeutic candidate

Click to download full resolution via product page

Research workflow for NDGA mechanism study.
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This research established a promising mechanism where NDGA inhibits cancer metastasis by targeting a

specific glycosylation enzyme [3]. The study provides a detailed experimental pathway from biomarker

discovery to therapeutic validation.

Comprehensive Pharmacological Profile

NDGA is a phenolic lignan obtained from the creosote bush (Larrea tridentata) [1]. Its biological activity is

largely attributed to its structure, which features two catechol rings.

The table below summarizes its key molecular targets and associated effects as described in the literature [1].

Target / Action Documented or Proposed Effect

Pan-Lipoxygenase (LOX) Inhibitor Reduces the production of inflammatory mediators like

leukotrienes [1].

Potent Antioxidant The catechol rings scavenge reactive oxygen species (ROS) [1].

Activator of NRF2 Pathway Can induce endogenous antioxidant responses in cells [1].

Inhibitor of α1,3-
mannosyltransferase (ALG3)

Proposed novel mechanism for inhibiting cancer metastasis via

suppression of protein glycosylation [3].

Implications for Research and Development

The ongoing research into NDGA highlights several key points for professionals in the field:

Novel Mechanisms: Investigation of NDGA has moved beyond its traditional role as a lipoxygenase

inhibitor, exploring new targets like glycosylation enzymes in oncology [3].
Safety Considerations: A 2020 review notes that excessive consumption of NDGA is linked to liver

and kidney damage, underscoring the narrow therapeutic window and need for careful dosing [1].
Natural Product Source: Larrea tridentata remains a source of new chemical entities with

investigated antibacterial and cytotoxic activities [4].

Need Custom Synthesis?

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/40605099/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00151/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00151/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00151/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00151/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00151/full
https://pubmed.ncbi.nlm.nih.gov/40605099/
https://pubmed.ncbi.nlm.nih.gov/40605099/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00151/full
https://www.sciencedirect.com/science/article/abs/pii/S1874390021000860
https://www.smolecule.com/products/s597253?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s597253?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2020.00151/full
https://synapse.patsnap.com/drug/074e10578ba1424e9586f181475311c6
https://pubmed.ncbi.nlm.nih.gov/40605099/
https://www.sciencedirect.com/science/article/abs/pii/S1874390021000860
https://www.smolecule.com/products/b597253#masoprocol-melting-point-185-5-c
https://www.smolecule.com/products/b597253#masoprocol-melting-point-185-5-c
https://www.smolecule.com/products/b597253#masoprocol-melting-point-185-5-c
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s597253?utm_src=pdf-bulk
https://www.smolecule.com/products/s597253?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s597253?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

